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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety and properties
of DO 710, commercially known as DOWSIL™ 710 Fluid. This fluid is a phenylmethyl
polysiloxane, a type of silicone oil.[1][2] It is primarily utilized in industrial applications requiring
high thermal stability, such as a heat transfer fluid, a lubricant for high-temperature instruments,
and as a base oil for greases.[2][3][4] This document consolidates key safety and technical
data from material safety data sheets and product information bulletins to support safe handling
and informed use in research and development settings.

Section 1: Physical and Chemical Properties

DOWSIL™ 710 Fluid is a colorless to light straw-colored liquid with no odor.[5][6] It is
characterized by its high flash point, low volatility at elevated temperatures, and a relatively flat
viscosity-temperature slope.[7][8] These properties make it suitable for applications requiring
stable performance over a wide temperature range. A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Reference
Appearance Colorless to light straw liquid [51[6]

Odor Odorless [5]1[6]
Specific Gravity @ 25°C 1.11 [51161[9]
Viscosity @ 25°C 500 cSt [518]

Flash Point (Open Cup)

302 °C/575.6 °F

[8]

Flash Point (Closed Cup)

>101.1 °C/>214 °F

[5]

Autoignition Temperature

488 °C /910.4 °F

[8]

Boiling Point > 35°C/95°F [5]
Freezing/Pour Point -22°C[-7.6 °F [8]
Vapor Pressure @ 25°C Negligible [8]
Refractive Index @ 25°C 1.533 [8]
Thermal Conductivity @ 50°C 0.14 W/(m.K) [8]
Volatility (4 hours @ 250°C) 3.0% [8]

Chemical Stability

Stable under normal

conditions.

[5]

Section 2: Toxicological Profile

DOWSIL™ 710 Fluid is not classified as a hazardous substance or mixture.[1] It exhibits a very

low order of toxicity based on available data. Acute toxicity studies in animals show a high

LD50 value, indicating that harmful effects from swallowing small amounts are not anticipated.

[2] Itis not found to be a skin or eye irritant in rabbit studies.[1] Furthermore, it is not classified

as a carcinogen by IARC, OSHA, or NTP.[1] A summary of the toxicological data is provided in

Table 2.
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Toxicological

. Result Species Reference
Endpoint
Acute Oral Toxicity
> 15,000 mg/kg Rat [1][2]
(LD50)
Skin o .
) o No skin irritation Rabbit [1]
Corrosion/Irritation
Serious Eye o )
o No eye irritation Rabbit [1]
Damage/Irritation
Skin Sensitization Not classified - [1]
Respiratory N
o Not classified - [1]
Sensitization
Germ Cell -
o Not classified - [1]
Mutagenicity
Carcinogenicity Not classified - [1]
Reproductive Toxicity Not classified - [1]
Specific Target Organ
Toxicity (Single Not classified - [1]
Exposure)
Specific Target Organ
Toxicity (Repeated Not classified - [1]
Exposure)
Aspiration Toxicity Not classified - [1]

Experimental Protocols

The provided Safety Data Sheets cite the results of toxicological studies but do not detail the
specific experimental methodologies, such as the specific test guidelines (e.g., OECD, EPA)
followed. This level of detail is typically found in proprietary full study reports, which are not
publicly available. The data suggests that standard acute toxicity and irritation studies were
performed. For instance, the acute oral toxicity was determined in rats, and skin and eye
irritation were assessed in rabbits, which are standard models for these endpoints.[1][2]
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Section 3: Handling, Storage, and Personal
Protection

Proper handling and storage procedures are crucial for maintaining the integrity of DOWSIL™
710 Fluid and ensuring personnel safety.

Handling

Handle in accordance with good industrial hygiene and safety practices.[1] Use only with
adequate ventilation.[1] Avoid eye contact.[5] Take care to prevent spills and minimize release
to the environment.[1] At elevated temperatures (in air above 149°C or 300°F), traces of
benzene, a carcinogen, may form.[10] In such cases, provide ventilation to control vapor
exposure within inhalation guidelines.[10]

Storage

Store in properly labeled containers.[1] Keep containers tightly closed in a cool, well-ventilated
place.[9] Avoid contact with strong oxidizing agents, as they can cause a reaction.[5]

Personal Protective Equipment (PPE)

Under normal conditions of use, the requirements for personal protective equipment are
minimal.

Respiratory Protection: No personal respiratory protective equipment is normally required.[1]

Hand Protection: Washing at mealtimes and at the end of a shift is adequate. No special
protection is needed.[5]

Eye Protection: Use safety glasses as a minimum.[5]

Skin and Body Protection: No special protection is needed.[5]

The following diagram outlines the logical workflow for personal protection when handling
DOWSIL™ 710 Fluid.
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Personal Protective Equipment Workflow for DOWSIL™ 710

Handling DOWSIL™ 710 Fluid

Is the fluid heated >149°C in air?

Standard Room Temperature Use High Temperature Use

Required PPE:
- Safety Glasses
- Enhanced Ventilation

Required PPE:
- Safety Glasses

Proceed with work
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Spill Response Workflow for DOWSIL™ 710

Spill Detected

Assess Spill Size

Small Spill Large Spill

i

Provide diking or other
containment to prevent spreading

Soak up with inert
absorbent material
(e.g., sand, earth)

If possible, pump diked
material into a suitable container

/

Clean up remaining materials
with suitable absorbent

l

Dispose of absorbent and
recovered material in accordance
with local regulations

l

Clean spill area to prevent
slip hazard

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1230134?utm_src=pdf-custom-synthesis
https://lentusllc.com/product/dowsil-710-fluid/
https://www.dow.com/en-us/pdp.dowsil-710-fluid.02236095h.html
https://www.conro.com/adhesives/glues/Dowsil-710-Silicone-Fluid-500ml-Bottle/
https://gwunitedsilicones.com/silicone-heat-transfer-fluid/
https://www.silmid.com/silicones/silicone-fluids/DOWSIL-Dow-Corning-710-Silicone-Fluid-in-various-sizes/
https://www.instrumart.com/assets/dw710_5017.pdf
https://www.ellsworth.com/products/by-manufacturer/dow/specialty-chemicals/silicone-fluids/dow-710-silicone-fluid-clear-4-kg-jug/
https://ecommapi.krayden.com/Content/pdf/datasheet/dow_710r_tds.pdf
https://www.paisleyproducts.com/en-us/dow-corning-710-silicone-fluid-avdc0710
https://www.dow.com/documents/26/26-2/26-2946-01-dowsil-sh-710-fluid.pdf?iframe=true&
https://www.benchchem.com/product/b1230134#do-710-material-safety-data-sheet
https://www.benchchem.com/product/b1230134#do-710-material-safety-data-sheet
https://www.benchchem.com/product/b1230134#do-710-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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